3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone

• IUPAC Name: 3-[(E)-3-(4-chlorophenyl)-2-methylprop-2-enoyl]-4,6-dimethyl-1H-pyridin-2-one
• InChI: InChI=1S/C17H16ClNO2/c1-10-8-12(3)19-17(21)15(10)16(20)11(2)9-13-4-6-14(18)7-5-13/h4-9H,1-3H3,(H,19,21)/b11-9+
• InChI Key: SVHVJNCNQRKABL-PKNBQFBNSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)C(=O)C(=CC2=CC=C(C=C2)Cl)C)C
• Isomeric SMILES: CC1=CC(=C(C(=O)N1)C(=O)/C(=C/C2=CC=C(C=C2)Cl)/C)C
• Molecular Formula: C17H16ClNO2
• Molecular Weight: 301.8 g/mol
• Solubility: 42.8 [ug/mL] (The mean of the results at pH 7.4)

Description

3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone, also known as CDDP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CDDP is a pyridinone derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been shown to inhibit DNA synthesis and repair, induce apoptosis, and inhibit angiogenesis. In Alzheimer's disease, 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been shown to inhibit the formation of beta-amyloid plaques by inhibiting the activity of beta-secretase and gamma-secretase enzymes. In Parkinson's disease, 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been shown to protect dopaminergic neurons from oxidative stress-induced damage by inhibiting the activity of various enzymes and signaling pathways.
Biochemical and Physiological Effects
3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been shown to have various biochemical and physiological effects, including the inhibition of enzyme activity, the induction of apoptosis, and the protection of neurons from oxidative stress-induced damage. In cancer cells, 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been shown to inhibit the activity of various enzymes involved in DNA synthesis and repair, leading to cell death. In Alzheimer's disease, 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been shown to inhibit the activity of beta-secretase and gamma-secretase enzymes, leading to a decrease in the formation of beta-amyloid plaques. In Parkinson's disease, 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been shown to protect dopaminergic neurons from oxidative stress-induced damage by inhibiting the activity of various enzymes and signaling pathways.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone in lab experiments is its potential therapeutic applications in various diseases. 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been extensively studied for its potential use in cancer, Alzheimer's disease, and Parkinson's disease, and its mechanism of action and physiological effects have been well characterized. However, one of the limitations of using 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone in lab experiments is its potential toxicity. 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been shown to have toxic effects on normal cells, and its use in clinical trials may be limited by its toxicity.

Future Directions

There are several future directions for research on 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone. One direction is to further investigate its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to investigate the potential use of 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone in combination with other drugs or therapies to enhance its efficacy and reduce its toxicity. Additionally, further research is needed to fully understand the mechanism of action of 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone and its biochemical and physiological effects.

Scientific Research Applications

3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer cells. In Alzheimer's disease research, 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been shown to inhibit the formation of beta-amyloid plaques, which are believed to be a major contributor to the development of Alzheimer's disease. In Parkinson's disease research, 3-[3-(4-chlorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been shown to protect dopaminergic neurons from oxidative stress-induced damage.